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Introduction
Uric acid is the final product of purine metabolism in humans. Its measurement in biological

fluids such as serum, plasma, and urine is a key diagnostic indicator for a range of pathological

conditions. Elevated levels of uric acid, a condition known as hyperuricemia, are strongly

associated with gout, and have been linked to kidney disease, cardiovascular conditions, and

metabolic syndrome.[1][2] Consequently, the accurate and rapid determination of uric acid is of

paramount importance in clinical diagnostics and biomedical research.

Traditional methods for uric acid determination include enzymatic assays utilizing uricase and

colorimetric methods based on the reduction of phosphotungstic acid.[1] While widely used,

these methods can be susceptible to interference from various endogenous and exogenous

substances.[3] This application note describes a robust and automated spectrophotometric

method for the determination of uric acid based on the use of disodium bathocuproine
disulfonate.
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This method leverages the reducing properties of uric acid to convert copper(II) to copper(I).

The resulting copper(I) ions form a stable, water-soluble complex with disodium
bathocuproine disulfonate, which exhibits a distinct absorbance maximum, allowing for the

sensitive and specific quantification of uric acid. The use of the sulfonated form of

bathocuproine obviates the need for organic extraction steps, making the procedure amenable

to high-throughput, automated platforms.[4]

Principle of the Method
The determination of uric acid using disodium bathocuproine disulfonate is based on a two-

step reaction. In the first step, uric acid reduces cupric ions (Cu²⁺) to cuprous ions (Cu⁺).

Subsequently, two molecules of disodium bathocuproine disulfonate chelate with one

cuprous ion to form a stable, orange-colored complex. The intensity of the color, which is

directly proportional to the uric acid concentration, is measured spectrophotometrically.

A key advantage of this method is its specificity. The reaction is performed under conditions

that minimize interference from other reducing substances present in biological samples.
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Caption: Reaction mechanism for uric acid determination.
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Reagent Supplier Part Number

Disodium Bathocuproine

Disulfonate
Sigma-Aldrich B1125

Copper(II) Sulfate

Pentahydrate, ACS Grade
Fisher Scientific C493-500

Uric Acid, Certified Sigma-Aldrich U2625

Sodium Acetate, Anhydrous,

ACS Grade
VWR 97062-634

Acetic Acid, Glacial, ACS

Grade
BDH Chemicals BDH3002

Sodium Hydroxide, Pellets,

ACS Grade
EMD Millipore SX0590-1

Deionized Water, Type 1 In-house N/A

Uric Acid Calibrator Set Commercially available -

Quality Control Sera (Normal

and Pathological)
Commercially available -

Reagent Preparation
Acetate Buffer (0.1 M, pH 4.5): Dissolve 8.2 g of sodium acetate in 800 mL of deionized

water. Adjust the pH to 4.5 with glacial acetic acid. Make up the final volume to 1 L with

deionized water.

Copper(II) Sulfate Solution (1.5 mM): Dissolve 0.374 g of copper(II) sulfate pentahydrate in 1

L of deionized water.

Disodium Bathocuproine Disulfonate Reagent (0.8 mM): Dissolve 0.434 g of disodium
bathocuproine disulfonate in 1 L of deionized water. Store protected from light.

Uric Acid Stock Standard (100 mg/dL): Dissolve 100 mg of uric acid in a 100 mL volumetric

flask with approximately 50 mL of deionized water containing 0.6 g of lithium carbonate.
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Gently warm to dissolve and then cool to room temperature. Make up to the mark with

deionized water.

Working Uric Acid Standards: Prepare a series of working standards by diluting the stock

standard with deionized water to achieve concentrations across the desired analytical range

(e.g., 2, 5, 10, 15, 20 mg/dL).

Automated Analyzer Protocol
This protocol is a general guideline and may require optimization for specific automated

analyzers.
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Preparation Assay Workflow

Prepare and load reagents

Prepare samples, calibrators, and controls

Start Assay Sequence

Pipette Sample (5 µL) into reaction cuvette

Add Acetate Buffer (150 µL)

Add Copper(II) Sulfate Solution (50 µL)

Incubate (5 minutes at 37°C)

Add Bathocuproine Disulfonate Reagent (50 µL)

Incubate (5 minutes at 37°C)

Measure Absorbance at 479 nm

Calculate Uric Acid Concentration

End of Assay

Click to download full resolution via product page

Caption: Automated assay workflow for uric acid determination.
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Assay Parameters
Parameter Setting

Reaction Type Endpoint

Wavelength (Primary) 479 nm

Wavelength (Secondary) 700 nm (for bichromatic correction)

Sample Volume 5 µL

Reagent 1 (Buffer) 150 µL

Reagent 2 (Cu²⁺) 50 µL

Reagent 3 (Batho.) 50 µL

Incubation Time 5 minutes after R2, 5 minutes after R3

Incubation Temperature 37°C

Calibration Linear, multi-point calibration

Step-by-Step Procedure
System Preparation: Ensure the automated analyzer is calibrated and has passed all system

checks.

Reagent Loading: Place the prepared reagents in the appropriate positions on the analyzer's

reagent carousel.

Sample Loading: Place patient samples, calibrators, and quality control sera in the sample

racks.

Assay Programming: Program the analyzer with the specified assay parameters.

Initiate Run: Start the automated analysis. The instrument will perform all pipetting,

incubation, and measurement steps automatically.

Data Analysis and Quality Control
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Calibration
A multi-point calibration curve is generated by plotting the absorbance of the working standards

against their known concentrations. The uric acid concentration in unknown samples is then

calculated from the linear regression of this curve.

Quality Control
For routine analysis, at least two levels of quality control sera (normal and pathological) should

be run with each batch of samples. The results of the controls must fall within the laboratory's

established acceptable ranges for the patient results to be considered valid.

Performance Characteristics
The following are expected performance characteristics of the automated disodium
bathocuproine disulfonate method for uric acid determination. Laboratories should perform

their own validation studies.

Parameter Expected Performance

Linearity 0.5 - 25 mg/dL

Precision (CV%) Intra-assay: < 3% Inter-assay: < 5%

Accuracy
Correlation coefficient (r) > 0.98 against a

reference method

Sensitivity (LOD) 0.2 mg/dL

Interference
Substances known to interfere with redox-based assays should be evaluated. Common

interferents in uric acid assays include ascorbic acid, bilirubin, and hemoglobin.[3] While the

bathocuproine method is generally robust, high concentrations of these substances may have

an effect. It is recommended that each laboratory determines the interference limits for their

specific instrumentation and patient population.

Conclusion
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The automated method for uric acid determination using disodium bathocuproine
disulfonate offers a sensitive, specific, and high-throughput alternative to traditional methods.

Its adaptability to a wide range of automated clinical chemistry analyzers makes it a valuable

tool for both clinical diagnostics and research applications. The elimination of a protein

precipitation step and the use of a water-soluble chromogenic reagent streamline the workflow,

leading to improved efficiency and reduced turnaround time.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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